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Compound of Interest

Compound Name: Levamisole

Cat. No.: B084282

Audience: Researchers, scientists, and drug development professionals.

Introduction Levamisole is an anthelmintic drug that functions as a potent and selective
agonist for a specific subtype of nicotinic acetylcholine receptors (nAChRs) found in nematodes
and other invertebrates.[1][2][3] In vertebrate systems, including zebrafish (Danio rerio), it acts
on cholinergic pathways. Its primary mechanism of action involves inducing spastic paralysis in
susceptible organisms by causing sustained muscle contraction.[1][2] This property, combined
with its effects on the nervous system, makes Levamisole a valuable tool in zebrafish
developmental biology for applications ranging from temporary immobilization for high-
resolution imaging to functional studies of the cholinergic nervous system.

Mechanism of Action Levamisole's primary target is the levamisole-sensitive nicotinic
acetylcholine receptor (L-AChR), a type of ligand-gated ion channel located on the
postsynaptic membrane of neuromuscular junctions.[2][3] The binding of Levamisole to these
receptors mimics the action of acetylcholine (ACh) but is more persistent.[4]

e Binding: Levamisole binds to the L-AChRs on the body wall muscle cells.[2]

e Channel Opening: This binding event opens the non-selective cation channels of the
receptors.[2]

o Depolarization: An influx of positive ions (primarily Na* and Ca2*) into the muscle cell occurs,
leading to membrane depolarization.[1][2]
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e Spastic Paralysis: Unlike acetylcholine, which is rapidly hydrolyzed by acetylcholinesterase
to terminate the signal, Levamisole's effect is prolonged. This leads to sustained muscle
depolarization, uncontrolled calcium entry, and consequently, a state of rigid, spastic
paralysis.[1][5]

This targeted action allows researchers to manipulate and study specific aspects of
neuromuscular function in the developing zebrafish.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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